N,N-Diallyl-5-bromo-3-methyl-2-pyridinamine
Overview
Description
N,N-Diallyl-5-bromo-3-methyl-2-pyridinamine (DBMP) is a type of organic compound belonging to the class of amines. It is a heterocyclic compound with a five-membered ring containing nitrogen, bromine, and methyl substituents. DBMP is a versatile compound with many potential applications in the field of chemistry. It has been studied for its use in synthesizing other compounds, as a catalyst for various reactions, and for its potential biochemical and physiological effects.
Scientific Research Applications
Chemical Synthesis and Material Science
N,N-Diallyl-5-bromo-3-methyl-2-pyridinamine and related pyridine derivatives are valuable synthons in chemical synthesis. For instance, these compounds are utilized in palladium-catalyzed Suzuki cross-coupling reactions to produce novel pyridine-based molecules, which display diverse biological activities and can serve as chiral dopants for liquid crystals (Ahmad et al., 2017). Additionally, pyridine derivatives are crucial in creating polymers with unique physical properties due to their biologically active substances or structural utility (Stankevičiūtė et al., 2016).
Biotechnological and Pharmaceutical Research
Pyridinesulfonamide fragments, found in similar pyridine compounds, are widely applied in novel drug developments. Research on the stereoisomers of pyridinesulfonamide derivatives reveals that they can inhibit specific kinase activities, which is crucial for developing anticancer agents (Zhou et al., 2015).
Environmental Applications
Derivatives of pyridine, akin to N,N-Diallyl-5-bromo-3-methyl-2-pyridinamine, are also significant in environmental science. For example, superabsorbent hydrogels based on pyridine derivatives have been developed for the efficient removal of anionic dyes from water, showcasing their potential in wastewater treatment and environmental cleanup (Patel & Patel, 2013).
properties
IUPAC Name |
5-bromo-3-methyl-N,N-bis(prop-2-enyl)pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15BrN2/c1-4-6-15(7-5-2)12-10(3)8-11(13)9-14-12/h4-5,8-9H,1-2,6-7H2,3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLJLHZBYNVLLLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CN=C1N(CC=C)CC=C)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15BrN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
267.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-[3,4-Dihydro-1(2H)-quinolinyl]-2-(ethylsulfonyl)aniline](/img/structure/B1452348.png)
